Cas no 705934-01-6 (Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-)

• Product Name: Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• CAS No: 705934-01-6
• MF: C₁₈H₁₂F₃N₃
• MW: 327.303194046021
• CID: 1744526
• PubChem ID: 21090877
• Update Time: 2025-04-21

Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• 705934-01-6
• TVCPWIYNHNUZAD-UHFFFAOYSA-N
• 4-[2-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzonitrile
• 4-(3-(Trifluoromethyl)-1-p-tolyl-1h-pyrazol-5-yl)benzonitrile
• SCHEMBL5148804
• DB-183882

• Inchi： 1S/C18H12F3N3/c1-12-2-8-15(9-3-12)24-16(10-17(23-24)18(19,20)21)14-6-4-13(11-22)5-7-14/h2-10H,1H3
• InChI Key： TVCPWIYNHNUZAD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC(C#N)=CC=2)N(C2C=CC(C)=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 327.09833188g/mol
• Monoisotopic Mass: 327.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.6Ų